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Compound of Interest

Compound Name: Erbium(III) iodide

CAS No.: 13813-42-8

Cat. No.: B085353 Get Quote

Executive Summary
The synthesis of anhydrous lanthanide iodides, such as Erbium(III) iodide (

), presents a unique challenge due to their extreme hygroscopicity and the tendency of the
metal to react with silica vessels at high temperatures. While hydrated forms are commercially
available, they cannot be dehydrated thermally without hydrolysis to oxyiodides (

).

This protocol details the direct synthesis from elements (

) in a sealed, carbon-coated quartz ampoule. This method ensures an oxide-free, anhydrous
product suitable for catalytic applications, scintillation materials, and organometallic precursors.

Key Technical Insight: The use of a carbon-coated ampoule or a tantalum crucible is non-

negotiable for high-purity synthesis. At temperatures required for sublimation (

),

aggressively attacks

, forming

and volatile
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, contaminating the product.

Safety & Pre-requisites
Critical Hazards

Iodine Vapor Pressure: Iodine sublimes at ambient temperatures and boils at

. Heating a sealed ampoule too rapidly can generate catastrophic internal pressure, leading
to explosion.

Ampoule Failure: Quartz ampoules under internal pressure are potential shrapnel hazards.

Always use a blast shield and face protection.

Air Sensitivity: The product,

, is extremely hygroscopic. All handling must occur in an inert atmosphere glovebox (

ppm).

Reagents
Reagent Purity Form Role Notes

Erbium Metal 99.9%+ Filings/Ingot Reactant

Surface oxide

must be removed

(file/cut in

glovebox).

Iodine 99.99%+
Resublimed

crystals
Reactant

Use 5-10%

excess to drive

reaction and

compensate for

vapor phase.

Acetone ACS Grade Liquid Coating Agent

Precursor for

carbon coating

the ampoule.

Equipment Configuration
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Vacuum Manifold (Schlenk Line): Capable of dynamic vacuum

mbar (preferably

mbar).

Tube Furnace: Horizontal, capable of

, preferably with a temperature gradient or two-zone control.

Reaction Vessels: Quartz (fused silica) tubing, 15-20 mm O.D., 2 mm wall thickness.

Glovebox: Argon atmosphere.

Experimental Protocol
Phase 1: Vessel Preparation (The "Carbon Coat"
Technique)
Rationale: To prevent the reaction

.

Clean: Wash quartz tube with aqua regia, rinse with DI water, then acetone. Dry at

.

Coat: Pour ~2 mL of acetone into the closed end of the tube.

Pyrolyze: Decant excess acetone, leaving a wet film. Immediately insert the tube into a hot

furnace (

) or heat with a torch. The acetone will decompose, depositing a thin, black, graphitic carbon
layer on the inner wall.

Bake-out: Heat the coated tube under vacuum (

mbar) at

for 1 hour to remove volatile organics.
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Phase 2: Loading and Sealing
Weighing: In the glovebox, weigh Erbium metal (

g,

mmol) and Iodine (

g,

mmol).

Stoichiometry: Theoretical iodine needed is

g. We use ~

excess to ensure all metal reacts.

Loading: Place Er metal at the bottom of the carbon-coated ampoule. Add Iodine.[1][2]

Evacuation: Attach a stopcock adapter, transfer to the vacuum line. Cool the ampoule bottom

with liquid nitrogen (

) to prevent iodine sublimation during evacuation.

Sealing: Evacuate to

mbar. Flame seal the quartz tube at a length of ~15-20 cm.

Phase 3: Reaction & Synthesis (The "Two-Stage" Ramp)
Rationale: A slow ramp prevents iodine pressure explosions. High temperature is needed for

the kinetic barrier of the metal.

Stage A (Iodination): Place the ampoule in the furnace. Ramp at

to

. Hold for 12-24 hours.

Mechanism:[1][3][4] Iodine vapor reacts with Er metal surface.
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.

Stage B (Completion): Ramp at

to

. Hold for 24-48 hours.

Mechanism:[1][3] Melts the product (m.p.

is not reached, but sublimation/diffusion is active) and ensures unreacted metal core is
consumed.

Phase 4: Purification via Sublimation
Rationale: To separate pure

from unreacted metal, oxide impurities, and excess iodine.

Gradient Setup: Pull the ampoule partially out of the furnace hot zone.

Source Zone (Reactants):

.[5]

Deposition Zone (Product):

.

Transport:

will sublime from the hot end and crystallize in the cooler zone as pink/violet plates.

Isolation: Allow to cool. Crack the ampoule inside the glovebox. Scrape the pure crystals,

discarding the residue (unreacted metal/oxide) and the far cold end (excess iodine).

Process Visualization
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Thermal Treatment
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Glovebox Loading
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(LN2 Cold Trap)
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Iodination Reaction

Slow Ramp Stage 2: 900°C (24h)
Crystal Growth

Sublimation
(T_source: 850°C -> T_sink: 650°C)

Temp Gradient Final Product
Anhydrous ErI3 Crystals

Harvest in Glovebox

Click to download full resolution via product page

Figure 1: Workflow for the high-purity synthesis of anhydrous Erbium(III) iodide, highlighting

the critical thermal staging.

Characterization & Quality Control
Parameter Specification Method of Verification

Appearance Pink/Violet crystalline plates Visual Inspection

Crystal Structure

Trigonal, Space Group R

(

type)

Powder X-Ray Diffraction

(PXRD)

Melting Point DTA/DSC (Sealed pan)

Solubility
Soluble in THF, Water

(hydrolyzes)
Dissolution test (THF)

Purity
No oxyiodide (

) peaks

XRD (Absence of lines at

)

Troubleshooting & Failure Modes
Black/Grey Product: Indicates contamination with Carbon (from coating) or Silicon (from

quartz attack if coating failed). Remedy: Resublime at a lower temperature gradient.

Ampoule Explosion: Heating rate was too fast during Stage 1 (

). Remedy: Reduce ramp rate to
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or use a larger ampoule volume to reduce pressure.

White Residue: Presence of

or

. Indicates oxygen leak during sealing or impure metal starting material.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. scispace.com [scispace.com]

2. mdpi.com [mdpi.com]

3. jennifermaker.com [jennifermaker.com]

4. WebElements Periodic Table » Erbium » reactions of elements [webelements.com]

5. researchgate.net [researchgate.net]

To cite this document: BenchChem. [Application Note: High-Purity Synthesis of Anhydrous
Erbium(III) Iodide ( ) from Elements]. BenchChem, [2026]. [Online PDF]. Available at:

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b085353?utm_src=pdf-custom-synthesis
https://scispace.com/pdf/preparation-and-crystal-data-for-lanthanide-and-actinide-2k5v4hu21c.pdf
https://www.mdpi.com/2624-8549/4/4/108
https://jennifermaker.com/sublimation-heat-press-settings/
https://www.webelements.com/erbium/chemistry.html
https://www.researchgate.net/publication/307063525_Lanthanum_Triiodide_and_Other_Rare_Earth_Metal_Triiodides
https://www.benchchem.com/product/b085353#synthesis-of-anhydrous-erbium-iii-iodide-from-elements
https://www.benchchem.com/product/b085353#synthesis-of-anhydrous-erbium-iii-iodide-from-elements
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b085353?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


[https://www.benchchem.com/product/b085353#synthesis-of-anhydrous-erbium-iii-iodide-
from-elements]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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